Cas no 89983-98-2 (Urea, [2-methoxy-5-(trifluoromethyl)phenyl]-)

• Product Name: Urea, [2-methoxy-5-(trifluoromethyl)phenyl]-
• CAS No: 89983-98-2
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 584151
• PubChem ID: 22506997
• Update Time: 2025-04-19

Urea, [2-methoxy-5-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Urea, [2-methoxy-5-(trifluoromethyl)phenyl]-
• [2-methoxy-5-(trifluoromethyl)phenyl]urea
• 89983-98-2
• SCHEMBL164777
• N-[2-Methoxy-5-(trifluoromethyl)phenyl]urea
• DTXSID40626344
• KGXSGWWPDAUETG-UHFFFAOYSA-N

• Inchi： 1S/C9H9F3N2O2/c1-16-7-3-2-5(9(10,11)12)4-6(7)14-8(13)15/h2-4H,1H3,(H3,13,14,15)
• InChI Key： KGXSGWWPDAUETG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=C1)NC(N)=O)OC)(F)F

Computed Properties

• Exact Mass: 234.06161202g/mol
• Monoisotopic Mass: 234.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4Ų